Cas no 36132-64-6 (Benzenamine,4-chloro-N-cyclohexylidene-)

• Product Name: Benzenamine,4-chloro-N-cyclohexylidene-
• CAS No: 36132-64-6
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 319999
• PubChem ID: 224526
• Update Time: 2025-04-19

Benzenamine,4-chloro-N-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-N-cyclohexylidene-
• 2-(3,4,5-trimethoxyphenyl)ethylurea
• 4-Chlor-N-cyclohexyliden-anilin
• 4-chloro-N-cyclohexyliden-aniline
• 4-chloro-N-cyclohexylidene-aniline
• Benzenamine, N-cyclohexylidene-4-meth
• Cyclohexanon-(4-chlor-phenylimin)
• Cyclohexylidene-p-anisidine
• N-(cyclohexylidene)-4-methoxyaniline
• N-(cyclohexylidine)-4-chloro-aniline
• N-cyclohexylidene p-chloroaniline
• N-cyclohexylidene p-methoxy-aniline
• N-cyclohexylidene-4-chloroaniline
• N-cyclohexylidene-4-methoxy-aniline
• SureCN8743958
• DTXSID50957550
• N-(4-chlorophenyl)cyclohexanimine
• SCHEMBL11690323
• 36132-64-6
• NSC13061
• NSC-13061

• Inchi： 1S/C12H14ClN/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9H,1-5H2
• InChI Key： UPVOINJYKFQHCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C1\CCCCC\1

Computed Properties

• Exact Mass: 207.08162
• Monoisotopic Mass: 207.081477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 3.4

Experimental Properties

• Density: 1.13
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.575
• PSA: 12.36
• LogP: 4.37660